Cas no 1021221-91-9 (N-{4-[4-(dimethylamino)benzenecarbothioyl]piperazine-1-carbothioyl}-3-methylbenzamide)

• Product Name: N-{4-[4-(dimethylamino)benzenecarbothioyl]piperazine-1-carbothioyl}-3-methylbenzamide
• CAS No: 1021221-91-9
• MF: C₂₂H₂₆N₄OS₂
• MW: 426.598042011261
• CID: 5380854
• Update Time: 2025-07-27

N-{4-[4-(dimethylamino)benzenecarbothioyl]piperazine-1-carbothioyl}-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[[4-[[4-(dimethylamino)phenyl]thioxomethyl]-1-piperazinyl]thioxomethyl]-3-methyl-
• N-{4-[4-(dimethylamino)benzenecarbothioyl]piperazine-1-carbothioyl}-3-methylbenzamide

• Inchi： 1S/C22H26N4OS2/c1-16-5-4-6-18(15-16)20(27)23-22(29)26-13-11-25(12-14-26)21(28)17-7-9-19(10-8-17)24(2)3/h4-10,15H,11-14H2,1-3H3,(H,23,27,29)
• InChI Key： BRNDZGFBJJRHHN-UHFFFAOYSA-N
• SMILES： C(NC(N1CCN(C(C2=CC=C(N(C)C)C=C2)=S)CC1)=S)(=O)C1=CC=CC(C)=C1

Experimental Properties

• Density: 1.273±0.06 g/cm3(Predicted)
• pka: 11.16±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on N-{4-[4-(dimethylamino)benzenecarbothioyl]piperazine-1-carbothioyl}-3-methylbenzamide

Comprehensive Overview of N-{4-[4-(dimethylamino)benzenecarbothioyl]piperazine-1-carbothioyl}-3-methylbenzamide (CAS No. 1021221-91-9)

N-{4-[4-(dimethylamino)benzenecarbothioyl]piperazine-1-carbothioyl}-3-methylbenzamide, identified by its CAS No. 1021221-91-9, is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework combining a dimethylamino group, a piperazine ring, and a carbothioyl moiety, making it a subject of interest for its potential applications in drug discovery and molecular biology. Researchers are particularly intrigued by its thioamide functionality, which is known to enhance binding affinity in protein-ligand interactions.

The compound's complex nomenclature reflects its intricate chemical architecture. The presence of a 3-methylbenzamide subunit suggests potential bioactivity, as similar structures are often found in bioactive molecules targeting enzymes or receptors. Its CAS No. 1021221-91-9 serves as a critical identifier for researchers sourcing this compound for experimental studies. Given the rising demand for small-molecule modulators in therapeutic development, this compound aligns with current trends in precision medicine and targeted drug design.

In the context of modern research, N-{4-[4-(dimethylamino)benzenecarbothioyl]piperazine-1-carbothioyl}-3-methylbenzamide is often explored for its potential role in kinase inhibition or GPCR modulation, two hot topics in drug discovery. The dimethylamino group may contribute to solubility and membrane permeability, while the piperazine ring could facilitate interactions with biological targets. These attributes make it a candidate for studies involving structure-activity relationship (SAR) optimization.

From a synthetic chemistry perspective, the compound's carbothioyl groups offer versatility for further derivatization, enabling the creation of analogs with tailored properties. This flexibility is highly valued in medicinal chemistry, where researchers seek to fine-tune pharmacokinetic profiles. The CAS No. 1021221-91-9 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening campaigns.

Environmental and safety considerations are also paramount when working with such compounds. While N-{4-[4-(dimethylamino)benzenecarbothioyl]piperazine-1-carbothioyl}-3-methylbenzamide is not classified as hazardous under standard regulations, proper handling protocols are essential to ensure researcher safety. Its stability under various conditions is a subject of ongoing investigation, particularly in the context of drug formulation and delivery systems.

The compound's potential applications extend to chemical biology, where it may serve as a probe to elucidate biological pathways. Its thioamide linkage could mimic natural substrates, making it useful for studying enzyme mechanisms. As the scientific community increasingly focuses on personalized therapeutics, compounds like this are likely to play a pivotal role in advancing translational research.

In summary, N-{4-[4-(dimethylamino)benzenecarbothioyl]piperazine-1-carbothioyl}-3-methylbenzamide (CAS No. 1021221-91-9) represents a compelling case study in the intersection of organic synthesis and biomedical innovation. Its multifaceted structure and potential bioactivity make it a valuable asset for researchers exploring new frontiers in drug development and molecular design.